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Compound of Interest

Compound Name: 4-Chloro-2-nitrophenol

Cat. No.: B165678

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and
disposal of 4-Chloro-2-nitrophenol (CAS No. 89-64-5). Adherence to these procedures is
essential for ensuring a safe laboratory environment.

Chemical and Physical Properties

4-Chloro-2-nitrophenol is a yellow crystalline powder.[1][2] It is recognized for its use as an
intermediate in the production of dyes, resins, and pesticides.[2] While stable under normal
conditions, it presents several health hazards upon exposure.[2][3]

Property Value Source
CAS Number 89-64-5 [1]12]
Molecular Formula C6H4CINO3 [1][2]
Molecular Weight 173.55 g/mol [1112]
Appearance Yellow crystalline powder [1][2]
Melting Point 86 - 87 °C (185 - 189 °F) [1]
Boiling Point 242.5 °C at 760 mmHg [2]
Solubility Insoluble in water [1]
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Health Hazard Information

Exposure to 4-Chloro-2-nitrophenol can cause significant health effects. It is classified as

harmful if swallowed, in contact with skin, or inhaled, and can cause irritation to the skin, eyes,

and respiratory system.[3][4][5][6][7][8]

Hazard Description GHS Classification
Acute Oral Toxicity Harmful if swallowed.[3][6] Category 4
. Harmful in contact with skin.[3]
Acute Dermal Toxicity 8] Category 4
Acute Inhalation Toxicity Harmful if inhaled.[3][8] Category 4
Skin Corrosion/Irritation Causes skin irritation.[3][4][7] Category 2
) o Causes serious eye irritation.
Serious Eye Damage/Irritation Category 2

[31141(7]

May cause respiratory

Specific Target Organ Toxicit
P J J Y irritation.[3][4][5]

Category 3 (Respiratory

system)

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 4-Chloro-2-nitrophenol to minimize

exposure.
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PPE Category

Equipment

Standard/Specification

Eye and Face Protection

Chemical safety goggles or a
face shield.[3][9][10]

OSHA 29 CFR 1910.133 or
European Standard EN166

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene).
[3][11]

Body Protection

Lab coat, long sleeves, and
chemical-resistant apron. If
there is a splash risk, coveralls
should be worn.[9][11]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust
mask) if dust is generated or
ventilation is inadequate.[3][8]
[12]

Foot Protection

Closed-toe, chemical-resistant
shoes or boots.[9][13]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling 4-Chloro-2-nitrophenol from

initial preparation to final disposal.
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First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids. Get

medical attention.[3][4]

Wash off immediately with plenty of soap and
) water while removing all contaminated clothing
Skin Contact . C
and shoes. Get medical attention if irritation

persists.[3][4]

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

Inhalation o ) )
respiration. Get medical attention as soon as
possible.[3][14]
) Clean mouth with water and seek immediate
Ingestion

medical attention. Do not induce vomiting.[3]

Disposal Plan

Proper disposal of 4-Chloro-2-nitrophenol and its containers is imperative to prevent
environmental contamination.

o Waste Classification: Chemical waste generators must determine if the waste is classified as
hazardous.[4][10]

» Containment: Collect waste material in suitable, labeled, and sealed containers for disposal.
[4][10]

» Disposal Method: Dispose of the contents and container at an approved waste disposal
facility.[3][4][6] Do not empty into drains.[4]

e Regulatory Compliance: Adhere to all local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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